Cas no 921777-65-3 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide)

• Product Name: N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide
• CAS No: 921777-65-3
• MF: C₂₄H₃₀N₂O₃
• MW: 394.506606578827
• CID: 6318977
• PubChem ID: 40887799
• Update Time: 2025-10-30

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide
• 921777-65-3
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methylbenzamide
• N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide
• AKOS024633564
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methylbenzamide
• F2262-0626

• Inchi： 1S/C24H30N2O3/c1-16(2)12-13-26-20-14-18(25-22(27)19-9-7-6-8-17(19)3)10-11-21(20)29-15-24(4,5)23(26)28/h6-11,14,16H,12-13,15H2,1-5H3,(H,25,27)
• InChI Key： YGEBLMIYSNTURQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CCC(C)C)C(C(C)(C)C1)=O)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 394.22564282g/mol
• Monoisotopic Mass: 394.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide

Comprehensive Analysis of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide (CAS 921777-65-3)

The compound N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide (CAS 921777-65-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzoxazepine core, combined with a methylbenzamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in drug development.

One of the most frequently asked questions about this compound is its synthetic route and mechanism of action. The synthesis of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Its pharmacokinetic properties, such as bioavailability and metabolic stability, are also areas of active investigation, as these factors are critical for its potential use in clinical settings.

In the context of current trends, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments with fewer side effects. This compound's structural uniqueness positions it as a potential lead molecule in the development of next-generation drugs. Additionally, its benzoxazepine scaffold is a topic of interest in medicinal chemistry, as similar structures have shown efficacy in treating various conditions. Researchers are exploring its interactions with biological targets, such as enzymes or receptors, to uncover its full therapeutic potential.

Another hot topic in the scientific community is the computational modeling of complex molecules like CAS 921777-65-3. Advanced in silico techniques are being employed to predict its binding affinity and optimize its structure for enhanced activity. These efforts are complemented by high-throughput screening methods, which accelerate the discovery of its potential applications. The integration of AI-driven drug discovery tools has further amplified interest in this compound, as they enable rapid analysis of its properties and interactions.

From a patent landscape perspective, N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide has been the subject of several filings, highlighting its commercial viability. Companies are investing in its development, particularly for niche applications where conventional therapies fall short. Its intellectual property status is closely monitored, as it could influence future market dynamics in the pharmaceutical industry.

Environmental and safety profiles of this compound are also under scrutiny. While it is not classified as a hazardous material, rigorous toxicity studies are essential to ensure its safe use in any application. Regulatory bodies require comprehensive data on its ecotoxicological effects before approving its widespread use, aligning with the growing emphasis on sustainable chemistry.

In summary, N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methylbenzamide (CAS 921777-65-3) represents a fascinating area of research with broad implications for drug discovery and molecular design. Its structural complexity and biological potential make it a standout candidate for further exploration, particularly in the era of precision medicine and AI-enhanced research.